Cas no 6837-93-0 (NSC16168)

• Product Name: NSC16168
• CAS No: 6837-93-0
• MF: C₁₇H₁₅NO₉S₃
• MW: 473.497301340103
• CID: 507010
• PubChem ID: 23270
• Update Time: 2025-04-19

NSC16168 Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-amino-5-[[(4-methylphenyl)sulfonyl]oxy]-
• 4-amino-5-(4-methylphenyl)sulfonyloxynaphthalene-2,7-disulfonic acid
• 4-amino-5-(tosyloxy)naphthalene-2,7-disulfonic acid
• 1-Amino-3,6-disulfo-8-naftylester kyselina p-toluensulfonove
• Kyselina o-tosyl-h
• Kyselina O-tosyl-H [Czech]
• NSC16168
• 4-amino-5-(((4-methylphenyl)sulfonyl)oxy)-2,7-naphthalenedisulfonic acid
• NSC-16168
• BDBM26620
• 2-14-00-00503 (Beilstein Handbook Reference)
• NCGC00013210
• 2, 4-amino-5-hydroxy-, p-toluenesulfonate
• 6837-93-0
• CS-0019977
• NCGC00096331-01
• Kyselina 8-p-toluensulfonyloxy-1-naftylamin-3,6-disulfonova
• NCIStruc1_001257
• SCHEMBL13994998
• 4-amino-5-{[(4-methylbenzene)sulfonyl]oxy}naphthalene-2,7-disulfonic acid
• 1-Amino-3,6-disulfo-8-naftylester kyselina p-toluensulfonove [Czech]
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-(((4-methylphenyl)sulfonyl)oxy)-
• NCI16168
• MS-28771
• 2, 4-amino-5-[[(4-methylphenyl)sulfonyl]oxy]-
• AKOS040742316
• 2, 4-amino-5-hydroxy-, p-toluenesulfonate (ester)
• NCGC00013210-02
• BRN 3124026
• Compound 16168
• NCI60_001202
• CCG-37295
• 2,7-NAPHTHALENEDISULFONIC ACID, 4-AMINO-5-HYDROXY-, p-TOLUENESULFONATE (ester)
• CHEMBL1741448
• NSC 16168
• HY-100690
• Kyselina 8-p-toluensulfonyloxy-1-naftylamin-3,6-disulfonova [Czech]
• WLN: L66J BZ DSWQ HSWQ JOSWR D1
• DTXSID00218502
• NCIStruc2_001017
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid p-toluenesulfonate (ester)
• ZIQWUYNDHGXLIN-UHFFFAOYSA-N
• DA-66234
• G13037

• Inchi： 1S/C17H15NO9S3/c1-10-2-4-12(5-3-10)30(25,26)27-16-9-14(29(22,23)24)7-11-6-13(28(19,20)21)8-15(18)17(11)16/h2-9H,18H2,1H3,(H,19,20,21)(H,22,23,24)
• InChI Key： ZIQWUYNDHGXLIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(=CC2=CC(=CC(=C21)N)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 472.99100
• Monoisotopic Mass: 472.990893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203
• XLogP3: 1.4

Experimental Properties

• Density: 1.5197 (rough estimate)
• Refractive Index: 1.7000 (estimate)
• PSA: 203.27000
• LogP: 5.81510

NSC16168 Security Information

• Storage Condition：Warehouse ventilation and low temperature drying